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Compound of Interest

Compound Name:
2-Chloro-5-(chloromethyl)pyridin-

3-OL

Cat. No.: B14833334

Get Quote

Part 1: Executive Safety Summary & Immediate
Action
Treat this compound as a High-Risk Alkylating Agent. The presence of the chloromethyl moiety

combined with the phenolic hydroxyl group creates a dual hazard: it is both a potent alkylating

agent (potential carcinogen/mutagen) and a corrosive toxicant.

Critical Hazard Profile
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Hazard Class Description Primary Risk

Alkylating Agent
Reactive chloromethyl group (-

CH₂Cl)

DNA modification, severe

toxicity.

Corrosive Phenolic -OH and Pyridine ring
Chemical burns to skin, eyes,

and mucosa.

Acute Toxicity Pyridine derivative
Systemic toxicity if inhaled or

ingested.

Acidic Phenol functionality (pKa ~8-9)
Incompatible with strong

oxidizers and bases.

Part 2: Personal Protective Equipment (PPE) Matrix
Before initiating any disposal or cleanup procedure, the following PPE configuration is

mandatory. This protocol uses a "Defense-in-Depth" strategy.

Respiratory: NIOSH-approved N95 (for solids) or P100/Organic Vapor cartridge respirator (if

in solution or generating dust). Work inside a certified chemical fume hood.

Dermal (Hands): Double-gloving is required.

Inner Layer: Nitrile (4 mil).

Outer Layer: Silver Shield® (Laminate) or thick Nitrile (8 mil) to prevent permeation by the

alkylating moiety.

Ocular: Chemical splash goggles. A face shield is recommended if handling liquid stock

solutions >100 mL.

Body: Tyvek® lab coat or chemical-resistant apron over standard cotton lab coat.

Part 3: Waste Classification & Segregation
Proper segregation is the causality of safe disposal. Mixing this compound with incompatible

streams can lead to the formation of toxic chloramines or exothermic polymerization.
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RCRA & Waste Coding
While specific RCRA listing (U- or P-list) may not exist for this specific intermediate, it must be

characterized by its properties:

Characteristic Codes:D002 (Corrosive - if pH ≤ 2 or solid generating corrosive leachate),

D003 (Reactive - potential).

Labeling: Must be labeled as "Hazardous Waste - Toxic, Corrosive, Halogenated."

Segregation Logic
DO NOT mix with strong oxidizers (e.g., Nitric acid, Peroxides) – Risk of violent oxidation.

DO NOT mix with strong bases (e.g., NaOH) in uncontrolled conditions – Risk of rapid,

exothermic hydrolysis or salt formation.

DO segregate into "Halogenated Organic Waste" streams.

Part 4: Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Compound)
Objective: Containment for off-site incineration.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with

a Teflon-lined screw cap.

Transfer: Carefully transfer the solid using a disposable spatula. Avoid dust generation.[1][2]

[3]

Decontamination: Wipe the neck of the jar with a Kimwipe dampened with methanol. Place

the Kimwipe inside the jar.

Sealing: Cap tightly. Seal the cap with Parafilm or electrical tape to prevent loosening during

transport.

Secondary Containment: Place the jar into a clear, sealable plastic bag (4 mil polyethylene).
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Labeling: Affix a hazardous waste tag detailing the full chemical name and CAS (1393573-

91-5).

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Stock Solutions)
Objective: Safe integration into halogenated waste streams.

pH Check: If the solution is highly acidic or basic, neutralize to pH 5–9 using dilute Sodium

Bicarbonate (NaHCO₃) or dilute Hydrochloric Acid (HCl). Note: Perform this slowly in an ice

bath to manage heat.

Solvent Compatibility: Ensure the solvent carrier is compatible with the facility's Halogenated

Waste carboy.

Transfer: Pour into the Halogenated Solvent Waste container.

Rinsing: Triple-rinse the empty vessel with a small volume of acetone or methanol. Add

rinsate to the waste container.[4]

Scenario C: Spill Cleanup Protocol
Objective: Immobilization and Decontamination.

Isolate: Evacuate the immediate area (15 ft radius). Post "Do Not Enter" signage.

PPE Up: Don full PPE as described in Part 2.

Containment (Liquids): Encircle the spill with absorbent socks or pillows.

Adsorption: Cover the spill with a non-combustible absorbent (Vermiculite, Diatomaceous

Earth, or commercial Spill-X-C).

Avoid using paper towels as the primary absorbent for alkylating agents.

Collection: Scoop the saturated absorbent into a heavy-duty hazardous waste bag or HDPE

pail.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14833334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Surface Decontamination: Scrub the surface with a mild detergent and water solution.

Collect this wash water as hazardous waste.[4]

Advanced Decon: For final trace removal, wipe with a 5% Sodium Thiosulfate solution

(nucleophile to scavenge alkylating residues), followed by water.

Part 5: Operational Workflow Visualization
The following diagram illustrates the decision-making logic for disposing of 2-Chloro-5-
(chloromethyl)pyridin-3-ol.
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Waste Generation: 
2-Chloro-5-(chloromethyl)pyridin-3-ol

Determine Physical State
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Label: Toxic, Corrosive

Check pH & Solvents Isolate Area & Don PPE

Ship for Commercial Incineration
(High Temp + Scrubber)

Neutralize (pH 5-9)
Add to Halogenated Waste

Absorb with Vermiculite
(No Paper Towels)

Decon Surface with
Detergent or Thiosulfate

Click to download full resolution via product page

Figure 1: Decision logic for the safe disposal and segregation of chloromethyl-pyridin-3-ol

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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